Cas no 6956-60-1 (4(3H)-Quinazolinone,2-(butylthio)-)

4(3H)-Quinazolinone,2-(butylthio)- structure
6956-60-1 structure
Product Name:4(3H)-Quinazolinone,2-(butylthio)-
CAS No:6956-60-1
MF:C12H14N2OS
MW:234.317361354828
CID:504143
PubChem ID:135443812
Update Time:2025-04-19

4(3H)-Quinazolinone,2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone,2-(butylthio)-
    • 2-butylsulfanyl-1H-quinazolin-4-one
    • 2-(Butylsulfanyl)quinazolin-4(1H)-one
    • 2-(Butylsulfanyl)quinazolin-4(3H)-one
    • 4(1H)-quinazolinone, 2-(butylthio)-
    • SR-01000485797
    • NSC65057
    • 2-(Butylthio)quinazolin-4(3H)-one
    • 6956-60-1
    • NSC-65057
    • DTXSID80289876
    • AKOS001648892
    • SR-01000485797-1
    • CCG-19852
    • AKOS030508094
    • 2-(butylsulfanyl)-3,4-dihydroquinazolin-4-one
    • AKOS005647335
    • Inchi: 1S/C12H14N2OS/c1-2-3-8-16-12-13-10-7-5-4-6-9(10)11(15)14-12/h4-7H,2-3,8H2,1H3,(H,13,14,15)
    • InChI Key: CSRKFNCZGRRGHV-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2C(N1)=O)CCCC

Computed Properties

  • Exact Mass: 234.08282
  • Monoisotopic Mass: 234.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 41.46
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